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Compound of Interest

Compound Name: BMS-935177

Cat. No.: B15576437 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with guidance on addressing solubility challenges encountered when working

with the Bruton's tyrosine kinase (BTK) inhibitor, BMS-935177.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing a stock solution of BMS-935177?

A1: Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing high-concentration

stock solutions of BMS-935177.[1][2][3][4] It is soluble in DMSO at concentrations up to 100

mg/mL.[2][3] For optimal results, use fresh, anhydrous DMSO as hygroscopic DMSO can

negatively impact solubility.[1][3]

Q2: How should I store the BMS-935177 stock solution?

A2: Store DMSO stock solutions at -20°C for up to one year or at -80°C for up to two years.[1]

It is advisable to aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw

cycles.

Q3: I am observing precipitate formation when diluting my DMSO stock solution in an aqueous

medium for my in vitro assay. What should I do?

A3: This is a common issue due to the low aqueous solubility of BMS-935177.[3] To address

this, ensure the final concentration of DMSO in your aqueous buffer is as low as possible while
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maintaining solubility, typically not exceeding 1% for most cell-based assays. If precipitation

persists, consider preparing intermediate dilutions in DMSO before the final dilution into your

aqueous buffer. Sonication after dilution may also help to dissolve minor precipitates.[1]

Q4: My compound's potency in my cell-based assay is lower than expected. Could this be

related to solubility?

A4: Yes, poor solubility in the assay medium can lead to a lower effective concentration of the

compound than intended, resulting in reduced apparent potency. Before adding the compound

to your cells, visually inspect the final diluted solution for any signs of precipitation.

Q5: How can I formulate BMS-935177 for in vivo animal studies?

A5: Due to its low aqueous solubility, a co-solvent system is typically required for in vivo

formulations.[1][2] Common formulations involve a combination of DMSO, PEG300, Tween-80,

and saline or a suspension in vehicles like CMC-Na.[1][2] It is recommended to prepare these

formulations freshly for each use.[1]

Troubleshooting Guide: Insolubility in Aqueous
Media
Issue: Precipitate forms when diluting a DMSO stock solution of BMS-935177 into an aqueous

buffer for an experiment.

This workflow outlines a systematic approach to troubleshooting and resolving this common

solubility issue.
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Troubleshooting workflow for BMS-935177 precipitation.
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Quantitative Solubility Data
The following tables summarize the solubility of BMS-935177 in various solvents and

formulations.

Table 1: Solubility in Common Solvents

Solvent
Concentration
(mg/mL)

Molar Equivalent
(mM)

Notes

DMSO 100[2][3] 198.98[2][3]

Use fresh, anhydrous

DMSO.[1][3] Warming

and sonication may be

required.[1]

Ethanol 100[2] 198.98[2] -

Water Insoluble[2][4] - -

Table 2: Example Formulations for In Vivo Studies

Formulation Components
(% v/v)

Final BMS-935177
Concentration

Resulting Solution

5% DMSO, 40% PEG300, 5%

Tween-80, 50% ddH₂O[2]
5.0 mg/mL (9.95 mM)[2] Clear Solution[2]

5% DMSO, 95% Corn Oil[2] 0.5 mg/mL (0.99 mM)[2] Clear Solution[2]

10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline[1]
3.75 mg/mL (7.46 mM)[1] Clear Solution[1]

10% DMSO, 90% (20% SBE-

β-CD in Saline)[1]
3.75 mg/mL (7.46 mM)[1] Suspended Solution[1]

CMC-Na ≥5 mg/mL[2] Homogeneous Suspension[2]

Experimental Protocols
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Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO
Materials:

BMS-935177 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Procedure:

Allow the vial of BMS-935177 to equilibrate to room temperature before opening.

To prepare a 10 mM stock solution, add the appropriate volume of DMSO to the vial. For

example, to make 1 mL of a 10 mM solution from 5.0256 mg of BMS-935177 (MW: 502.56

g/mol ), add 1 mL of DMSO.

Vortex the solution to aid in dissolution. If necessary, sonicate the solution or warm it to 60°C

to ensure the compound is fully dissolved.[1]

Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw cycles.

Store the aliquots at -20°C or -80°C.[1]

Protocol 2: Preparation of a Co-Solvent Formulation for
In Vivo Oral Administration
This protocol provides an example for preparing a clear solution for oral gavage.

Materials:

BMS-935177

DMSO

PEG300

Tween-80
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Saline (0.9% NaCl in water)

Procedure:

Prepare a concentrated stock solution of BMS-935177 in DMSO (e.g., 37.5 mg/mL).[1]

To prepare a 1 mL working solution with a final concentration of 3.75 mg/mL:

In a sterile microcentrifuge tube, add 400 µL of PEG300.[1]

Add 100 µL of the 37.5 mg/mL BMS-935177 DMSO stock solution to the PEG300 and mix

thoroughly until the solution is clear.[1]

Add 50 µL of Tween-80 to the mixture and mix until uniform.[1]

Add 450 µL of saline to the mixture and vortex until a clear solution is obtained.[1]

This formulation should be prepared fresh on the day of use.[1]

Signaling Pathway
BMS-935177 is a potent and reversible inhibitor of Bruton's tyrosine kinase (BTK).[1][3][5] BTK

is a critical component of the B-cell receptor (BCR) signaling pathway, which is essential for B-

cell proliferation, differentiation, and survival.[6]
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Simplified BTK Signaling Pathway and Inhibition by BMS-935177.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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